5-Methyl-2-phenyl-4-tetradecanoyl-2,4-dihydro-3H-pyrazol-3-one

• CAS No.: 116655-20-0
• Molecular Formula: C24H36N2O2
• Molecular Weight: 384.6 g/mol
• IUPAC Name: 5-methyl-2-phenyl-4-tetradecanoyl-4H-pyrazol-3-one
• InChI: InChI=1S/C24H36N2O2/c1-3-4-5-6-7-8-9-10-11-12-16-19-22(27)23-20(2)25-26(24(23)28)21-17-14-13-15-18-21/h13-15,17-18,23H,3-12,16,19H2,1-2H3
• InChI Key: TZIWTXKUDFFQOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC(=O)C1C(=NN(C1=O)C2=CC=CC=C2)C

Description

5-Methyl-2-phenyl-4-tetradecanoyl-2,4-dihydro-3H-pyrazol-3-one is a synthetic compound known for its diverse applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a pyrazolone core substituted with a phenyl group and a long tetradecanoyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-2-phenyl-4-tetradecanoyl-2,4-dihydro-3H-pyrazol-3-one typically involves the reaction of 5-Methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one with tetradecanoyl chloride in the presence of a base such as pyridine. The reaction is carried out under reflux conditions to ensure complete acylation of the pyrazolone core.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of automated systems also ensures consistency and reduces the risk of contamination.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can target the carbonyl group, converting it into alcohols.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions, introducing various substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like nitric acid (HNO3) for nitration or sulfuric acid (H2SO4) for sulfonation.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Introduction of nitro, sulfonyl, or other functional groups onto the phenyl ring.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules and as a reagent in analytical chemistry.

Biology: Investigated for its potential as an antioxidant and its ability to scavenge free radicals.

Medicine: Explored for its neuroprotective properties and potential use in treating neurodegenerative diseases.

Industry: Utilized in the production of dyes, pigments, and other fine chemicals.

Mechanism of Action

The compound exerts its effects primarily through its ability to interact with free radicals and reactive oxygen species (ROS). By donating electrons, it neutralizes these harmful species, thereby protecting cells from oxidative damage. The molecular targets include various enzymes and proteins involved in oxidative stress pathways.

Comparison with Similar Compounds

Similar Compounds

5-Methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one: Known for its antioxidant properties and used in similar applications.

4-Benzoyl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one: Another derivative with potential therapeutic applications.

Uniqueness

What sets 5-Methyl-2-phenyl-4-tetradecanoyl-2,4-dihydro-3H-pyrazol-3-one apart is its long tetradecanoyl chain, which enhances its lipophilicity and allows it to interact more effectively with lipid membranes. This unique feature makes it particularly useful in applications requiring membrane permeability and stability.